Cas no 2138559-88-1 (2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester)

• Product Name: 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester
• CAS No: 2138559-88-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5301359
• Update Time: 2025-11-02

2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester

• Inchi： 1S/C10H15NO2/c1-3-13-10(12)5-4-8(2)9-6-11-7-9/h8-9,11H,3,6-7H2,1-2H3
• InChI Key： XKYSQYYLJCEYAD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC(C1CNC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester

Recent Advances in the Study of 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester (CAS: 2138559-88-1)

The compound 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester (CAS: 2138559-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique azetidine and pentynoic acid ester functionalities, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the design of novel enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving this compound is its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, highlighting the compound's ability to occupy allosteric sites with high affinity.

In addition to its applications in oncology, this compound has also been investigated for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv (2024) reported that azetidine-containing analogs, including 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester, can modulate the activity of gamma-secretase, an enzyme implicated in the pathogenesis of Alzheimer's disease. The study employed in vitro and cell-based assays to demonstrate the compound's ability to reduce amyloid-beta production, suggesting a promising avenue for further therapeutic development.

From a synthetic chemistry perspective, the compound's structural features make it an attractive scaffold for diversity-oriented synthesis (DOS). A review article in Chemical Communications (2023) highlighted its use in the generation of compound libraries aimed at probing biological pathways. The azetidine ring, in particular, has been noted for its conformational rigidity and ability to enhance metabolic stability, which are desirable traits in drug candidates.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester derivatives. Recent pharmacokinetic studies, as detailed in a 2024 issue of Drug Metabolism and Disposition, have identified issues related to oral bioavailability and hepatic clearance. Researchers are now focusing on structural modifications, such as the introduction of fluorine atoms or the use of prodrug strategies, to address these limitations.

In conclusion, 2-Pentynoic acid, 4-(3-azetidinyl)-, ethyl ester (CAS: 2138559-88-1) represents a valuable chemical entity with broad applicability in medicinal chemistry. Ongoing research continues to uncover its potential in various therapeutic areas, while also addressing the challenges associated with its drug-like properties. Future studies are expected to further refine its applications and contribute to the development of next-generation therapeutics.